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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B13923894

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of stock
solutions of Sulfo-Cy7.5 NHS ester, a water-soluble, near-infrared (NIR) fluorescent dye.
Proper preparation and storage of this reagent are critical for successful conjugation to primary
amines on proteins, peptides, and other biomolecules for applications in in vivo imaging and

other fluorescence-based assays.

Product Information and Specifications

Sulfo-Cy7.5 NHS ester is a hydrophilic dye designed for easy labeling in aqueous conditions.
The N-hydroxysuccinimide (NHS) ester moiety reacts efficiently with primary amines at neutral
to slightly basic pH to form stable amide bonds. Its spectral properties in the NIR range make it
an ideal candidate for deep-tissue imaging due to reduced autofluorescence from biological
samples.

Table 1: Quantitative Data for Sulfo-Cy7.5 NHS Ester
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Property Value References
Molecular Weight ~1180.5 g/mol [1112]
Excitation Maximum (Aex) 778 nm [1][3]
Emission Maximum (Aem) 797 nm [11[3]

Molar Extinction Coefficient (g) 222,000 L-mol~t.cm™1

[1]3]

Water, Dimethylformamide

Recommended Solvents (DMF), Dimethyl sulfoxide [1][2]
(DMSO)
Appearance Dark green solid [2][4]

Experimental Protocols

Required Materials and Equipment

e Sulfo-Cy7.5 NHS ester

Nuclease-free water (for aqueous stock solutions)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Optional: Sonicator

Anhydrous (dry) Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Protocol for Preparing Sulfo-Cy7.5 NHS Ester Stock

Solution

This protocol outlines the steps to prepare a concentrated stock solution of Sulfo-Cy7.5 NHS

ester. It is crucial to protect the NHS ester from moisture to prevent hydrolysis.
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Workflow for Stock Solution Preparation

Preparation

Equilibrate vial of
Sulfo-Cy7.5 NHS ester
to room temperature

‘

Add appropriate volume of
anhydrous DMSO or DMF
to the vial

l

Vortex thoroughly to dissolve.
Use sonication if needed.

Storage

Aliquot into single-use tubes

l

Store at -20°C or -80°C,
protected from light and moisture

Click to download full resolution via product page
Caption: Workflow for preparing and storing Sulfo-Cy7.5 NHS ester stock solutions.
Step-by-Step Procedure:

o Equilibrate the Reagent: Before opening, allow the vial of Sulfo-Cy7.5 NHS ester to warm to
room temperature for at least 20 minutes. This prevents condensation of moisture, which can
hydrolyze the NHS ester.

¢ Solvent Addition: Briefly centrifuge the vial to ensure the powder is at the bottom. Add the
desired volume of anhydrous DMSO or DMF to the vial to achieve the target concentration

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b13923894?utm_src=pdf-body-img
https://www.benchchem.com/product/b13923894?utm_src=pdf-body
https://www.benchchem.com/product/b13923894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

(e.g., 10 mM). For a 1 mg vial of Sulfo-Cy7.5 NHS ester (MW ~1180.5), adding
approximately 85 pL of solvent will yield a 10 mM stock solution.

» Dissolution: Vortex the solution thoroughly until all the dye is dissolved. The solution should
be a clear, dark green color.[5] If precipitation occurs, gentle warming or sonication can aid in
dissolution.[6]

» Aliquoting and Storage: For optimal stability, aliquot the stock solution into single-use
volumes.[7] Store the aliquots in a desiccated environment, protected from light.
Recommended storage temperatures and durations are outlined in Table 2.

Table 2: Storage Conditions for Sulfo-Cy7.5 NHS Ester Stock Solutions

Storage ) .
Duration Recommendations References

Temperature

Sealed, away from
moisture and light.

-20°C Up to 1 month ] [61[7]
Avoid repeated

freeze-thaw cycles.

Sealed, away from
moisture and light.

-80°C Up to 6 months [6]
Recommended for

longer-term storage.

Application: General Protocol for Protein Labeling

This section provides a general workflow for conjugating Sulfo-Cy7.5 NHS ester to a protein,

such as an antibody.

o Prepare the Protein: Dissolve the protein in a buffer free of primary amines (e.g., phosphate-
buffered saline, PBS). The protein solution's pH should be adjusted to 8.0-9.0 for optimal
labeling efficiency. A[7] protein concentration of 2-10 mg/mL is recommended. 2[7]. Calculate
Reagent Volumes: The optimal molar ratio of dye to protein for efficient labeling is typically
between 10:1 and 20:1. 3[8]. Conjugation Reaction: Add the calculated volume of the Sulfo-
Cy7.5 NHS ester stock solution to the protein solution while gently vortexing.
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 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from
light.

 Purification: Remove the unconjugated dye from the labeled protein using a desalting
column (e.g., Sephadex G-25) or through dialysis.

[B]### 4. Conclusion

The preparation of high-quality Sulfo-Cy7.5 NHS ester stock solutions is a fundamental step
for reproducible and efficient biomolecule conjugation. By following these protocols and
adhering to the recommended storage conditions, researchers can ensure the integrity and
reactivity of the dye, leading to reliable results in their downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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